Cas no 111762-22-2 (5-chloro-2-(2,2,2-trifluoroethoxy)benzene-1-sulfonyl chloride)

• Product Name: 5-chloro-2-(2,2,2-trifluoroethoxy)benzene-1-sulfonyl chloride
• CAS No: 111762-22-2
• MF: C₈H₅Cl₂F₃O₃S
• MW: 309.089709997177
• CID: 3613354
• Update Time: 2025-06-11

5-chloro-2-(2,2,2-trifluoroethoxy)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 5-chloro-2-(2,2,2-trifluoroethoxy)-
• 5-CHLORO-2-(2,2,2-TRIFLUOROETHOXY)BENZENESULFONYL CHLORIDE
• 5-chloro-2-(2,2,2-trifluoroethoxy)benzene-1-sulfonyl chloride

• Inchi： 1S/C8H5Cl2F3O3S/c9-5-1-2-6(16-4-8(11,12)13)7(3-5)17(10,14)15/h1-3H,4H2
• InChI Key： ZAVNJIJCQJJTGX-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(Cl)=CC=C1OCC(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 5-chloro-2-(2,2,2-trifluoroethoxy)benzene-1-sulfonyl chloride

Professional Introduction to 5-chloro-2-(2,2,2-trifluoroethoxy)benzene-1-sulfonyl chloride (CAS No. 111762-22-2)

5-chloro-2-(2,2,2-trifluoroethoxy)benzene-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 111762-22-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of a chlorosulfonyl group and a trifluoroethoxy moiety, make it a versatile building block for further chemical modifications and functionalization.

The chlorosulfonyl chloride functional group in this molecule is highly reactive and plays a pivotal role in medicinal chemistry due to its ability to introduce sulfonamide derivatives. Sulfonamides are well-documented pharmacophores found in numerous drugs with diverse therapeutic applications, ranging from antibiotics to anti-inflammatory and anticancer agents. The trifluoroethoxy group, on the other hand, contributes to the lipophilicity and metabolic stability of the resulting compounds, enhancing their bioavailability and pharmacokinetic properties. These attributes make 5-chloro-2-(2,2,2-trifluoroethoxy)benzene-1-sulfonyl chloride an invaluable reagent in synthetic organic chemistry.

In recent years, there has been a surge in research focused on developing new sulfonamide-based drugs to combat emerging challenges such as antibiotic resistance. The introduction of fluorine atoms into molecular structures has been shown to modulate drug efficacy and selectivity. The fluorine atoms in the trifluoroethoxy group of 5-chloro-2-(2,2,2-trifluoroethoxy)benzene-1-sulfonyl chloride can enhance binding affinity to biological targets and improve metabolic resistance. This has led to its incorporation in the synthesis of next-generation antibiotics and antiviral agents.

Moreover, the 5-chloro substituent on the benzene ring provides additional opportunities for further functionalization through nucleophilic aromatic substitution or cross-coupling reactions. This flexibility allows chemists to tailor the compound’s properties for specific applications. For instance, researchers have utilized this intermediate in the development of kinase inhibitors, which are critical in targeted cancer therapies. The combination of electron-withdrawing and electron-donating groups around the aromatic core influences the reactivity and orientation of subsequent modifications.

Advances in computational chemistry have further enhanced the utility of 5-chloro-2-(2,2,2-trifluoroethoxy)benzene-1-sulfonyl chloride by enabling rapid virtual screening and molecular modeling studies. These techniques help predict the biological activity of derivatives before experimental synthesis, significantly reducing time and resources. Recent studies have highlighted its role in designing inhibitors targeting protein-protein interactions, which are increasingly recognized as key mechanisms in various diseases.

The agrochemical sector has also benefited from the versatility of this compound. Fluorinated sulfonyl chlorides are known to improve herbicidal activity by enhancing binding to plant-specific enzymes. Researchers have synthesized analogs of 5-chloro-2-(2,2,2-trifluoroethoxy)benzene-1-sulfonyl chloride that exhibit higher selectivity and lower environmental impact compared to traditional herbicides. This aligns with global efforts to develop sustainable agricultural practices without compromising productivity.

In conclusion,5-chloro-2-(2,2,2-trifluoroethoxy)benzene-1-sulfonyl chloride (CAS No. 111762-22-2) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable the synthesis of diverse biologically active molecules with improved pharmacokinetic properties. As research continues to uncover new therapeutic targets and sustainable solutions for agriculture,5-chloro-2-(2,2,2-trifluoroethoxy)benzene-1-sulfonyl chloride will undoubtedly remain at the forefront of chemical innovation.